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Introduction: The Clinical Imperative for Accurate
Ceftazidime Susceptibility Data

Ceftazidime is a third-generation cephalosporin antibiotic with a critical role in treating
infections caused by a wide range of Gram-negative bacteria, most notably Pseudomonas
aeruginosa and various Enterobacterales.[1] Its mechanism of action involves the inhibition of
bacterial cell wall synthesis, leading to cell lysis and death. However, the global rise in
antimicrobial resistance, driven by mechanisms such as the production of extended-spectrum
B-lactamases (ESBLSs) and carbapenemases, threatens the efficacy of ceftazidime.[1]

Therefore, accurate and reproducible in vitro susceptibility testing is not merely a laboratory
procedure; it is a cornerstone of effective clinical management, antimicrobial stewardship, and
epidemiological surveillance.[1] These application notes provide a comprehensive, field-tested
guide for researchers, clinical microbiologists, and drug development professionals to perform
ceftazidime susceptibility testing in accordance with the highest standards of scientific integrity,
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referencing established protocols from the Clinical and Laboratory Standards Institute (CLSI)
and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Core Principles: Ensuring Trustworthy and
Reproducible Results

Antimicrobial susceptibility testing (AST) determines the lowest concentration of an
antimicrobial agent that inhibits the visible growth of a microorganism (Minimum Inhibitory
Concentration or MIC) or assesses growth inhibition in the presence of a standardized
antibiotic concentration (disk diffusion). The trustworthiness of these methods hinges on
meticulous standardization of every variable, from the preparation of the antibiotic to the final
interpretation of the results.

The causality behind this rigidity is simple: minor deviations in inoculum density, media
composition, or incubation conditions can significantly alter the outcome, potentially
misclassifying a resistant isolate as susceptible, with severe clinical consequences. This
protocol is designed as a self-validating system, incorporating rigorous quality control (QC)
measures to ensure the integrity of every result. Adherence to globally recognized standards
set by CLSI and EUCAST is mandatory for inter-laboratory reproducibility and clinical
relevance.[2][3]

Protocol Part I: Preparation of Ceftazidime
Anhydrous (E)- Stock Solution

The accuracy of any MIC determination begins with the precise preparation of the antimicrobial
stock solution. This protocol details the steps for preparing a high-concentration stock solution
from ceftazidime powder.

3.1 Rationale for Potency Calculation Antimicrobial powders are rarely 100% pure active
compounds. They contain moisture, salts (e.g., sodium), and other impurities. The
manufacturer provides a "potency"” value (in pg of active drug per mg of powder) on the
certificate of analysis. Using this value is critical for preparing a stock solution of the correct
concentration. The dosage is expressed in terms of the anhydrous active moiety.[4]

3.2 Materials
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Ceftazidime powder (with known potency)
Sterile, deionized water

Sterile volumetric flasks and pipettes
Calibrated analytical balance

Sterile 0.22 pum syringe filters and syringes

3.3 Step-by-Step Protocol

Determine Powder Mass: Use the following formula to calculate the weight of ceftazidime
powder needed for your desired stock concentration.[4] Weight (mg) = [Desired Volume (mL)
x Desired Concentration (pg/mL)] / Potency (ug/mg)

o Example: To prepare 10 mL of a 1280 pg/mL stock solution from a powder with a potency
of 950 ug/mg: Weight (mg) = (10 mL * 1280 pg/mL) / 950 pg/mg = 13.47 mg

Weighing: Aseptically weigh the calculated amount of ceftazidime powder on a calibrated
analytical balance.

Dissolution: Transfer the powder to a sterile volumetric flask. Add approximately half the final
volume of sterile deionized water and mix gently to dissolve. Ceftazidime dissolution
releases carbon dioxide; allow this to dissipate before proceeding.

Final Volume: Once fully dissolved, bring the solution to the final desired volume with sterile
water.

Sterilization: Sterilize the stock solution by filtering it through a 0.22 um syringe filter into a
sterile container.

Storage: Aliquot the stock solution into sterile, cryo-rated tubes and store at -70°C or below.
Avoid repeated freeze-thaw cycles.

Protocol Part lI: Broth Microdilution (BMD) for MIC
Determination
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The BMD method is the international reference standard for quantitative MIC determination. It

involves challenging a standardized bacterial inoculum with serial twofold dilutions of the

antimicrobial agent in a liquid growth medium.[5]

4.1 Materials

Ceftazidime stock solution

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Clinical isolate (grown on a non-selective agar plate for 18-24 hours)
Sterile saline or broth

0.5 McFarland turbidity standard

Spectrophotometer (optional, for inoculum standardization)

Incubator (35°C £ 2°C, ambient air)

4.2 Step-by-Step Protocol

e Inoculum Preparation: a. Select 3-5 well-isolated colonies of the clinical isolate from an 18-

24 hour agar plate. b. Suspend the colonies in sterile saline. c. Adjust the turbidity of the
suspension to match a 0.5 McFarland standard (equivalent to approximately 1-2 x 108
CFU/mL). This step is critical; an inoculum that is too light or too heavy will produce false
susceptible or false resistant results, respectively. d. Dilute this standardized suspension in
CAMHB to achieve a final inoculum concentration in the microtiter wells of approximately 5 x
105 CFU/mL.[4]

Plate Preparation: a. Prepare serial twofold dilutions of the ceftazidime stock solution in
CAMHB directly in the 96-well plate or in separate tubes. A typical concentration range for
ceftazidime is 0.06 to 64 pg/mL.[4] b. Ensure each well contains the desired ceftazidime
concentration in the appropriate volume (e.g., 50 pL). c. Include a growth control well (no
antibiotic) and a sterility control well (no bacteria).
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 Inoculation: Add the final diluted bacterial inoculum to each well (except the sterility control),
bringing the total volume to the final amount (e.g., 100 pL).

 Incubation: Incubate the plate at 35°C + 2°C for 16-20 hours in ambient air.[4]

e Reading the MIC: The MIC is the lowest concentration of ceftazidime that completely inhibits
visible growth (i.e., the first clear well).[1]

4.3 Broth Microdilution Workflow
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Workflow for Ceftazidime Broth Microdilution.

Protocol Part lll: Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer method is a widely used, practical, and cost-effective qualitative (or semi-
guantitative) method for AST. It involves placing an antibiotic-impregnated disk on an agar plate
swabbed with a standardized bacterial inoculum.[6]

5.1 Materials

o Ceftazidime 30 pg disks
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Mueller-Hinton Agar (MHA) plates (4 mm depth)

Clinical isolate (grown on a non-selective agar plate for 18-24 hours)
Sterile saline or broth

0.5 McFarland turbidity standard

Sterile cotton swabs

Incubator (35°C + 2°C, ambient air)

Ruler or calipers

5.2 Step-by-Step Protocol

Inoculum Preparation: Prepare a bacterial suspension adjusted to a 0.5 McFarland standard
as described in section 4.2, step 1.

Plate Inoculation: Within 15 minutes of standardization, dip a sterile cotton swab into the
inoculum and rotate it against the side of the tube to remove excess liquid. Swab the entire
surface of the MHA plate three times, rotating the plate approximately 60 degrees after each
application to ensure even, confluent growth.[4]

Disk Application: Aseptically apply a ceftazidime 30 pg disk to the surface of the inoculated
agar. Press down gently to ensure complete contact with the agar.

Incubation: Within 15 minutes of disk application, invert the plates and place them in an
incubator at 35°C £ 2°C for 16-20 hours in ambient air.[4]

Measure Zone of Inhibition: After incubation, use a ruler or calipers to measure the diameter
of the zone of complete growth inhibition around the disk to the nearest millimeter.[4]

5.3 Kirby-Bauer Disk Diffusion Workflow
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Workflow for Kirby-Bauer Disk Diffusion.

Interpretation of Results: Clinical Breakpoints

The measured MIC value or zone diameter is interpreted using clinical breakpoints established
by CLSI or EUCAST to categorize an isolate as Susceptible (S), Susceptible-Dose Dependent
(SDD) / Intermediate (1), or Resistant (R).[7] These breakpoints are based on extensive
pharmacokinetic/pharmacodynamic (PK/PD), clinical outcome, and microbiological data. It is

crucial to use the most current version of these standards.[2][3]

Table 1: CLSI & EUCAST Clinical Breakpoints for Ceftazidime (2024)
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Organism Susceptible Intermediat Resistant

Method Source(s)
Group (S) e (l)/ SDD (R)
CLSI M100,
34th Ed.
Enterobacter

MIC (pg/mL) <4 8 > 16 [4][5]
ales
Disk (mm) =21 18-20 <17 [4][5]
P. aeruginosa  MIC (ug/mL) <8 16 >32 [415]
Disk (mm) >18 15-17 <14 [4][5]
EUCAST v.
14.0
Enterobacter

MIC (mg/L) <1 2-4 >4 [3]
ales
Disk (mm) =22 16-21 <16 [3]
P. aeruginosa  MIC (mg/L) <8 >8 [3]
Disk (mm) >17 <17 [3]

Note: EUCAST uses mg/L, which is equivalent to pg/mL. The "Intermediate” category in

EUCAST has been largely replaced by "Susceptible, Increased Exposure (1)".

Quality Control: The Foundation of a Self-Validating

System

Performing regular quality control is mandatory to ensure the accuracy and precision of testing

procedures. This involves testing reference strains with known susceptibility profiles. Results

must fall within the acceptable ranges specified by the standardizing body.

Table 2: CLSI & EUCAST Quality Control Ranges for Ceftazidime
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QC Strain Method Acceptable Range Source(s)

CLSI M100, 34th Ed.

E. coli ATCC® 25922 MIC (ug/mL) 0.06 - 0.5 [4][5]
Disk (mm) 25-32 [4][5]
P. aeruginosa ATCC® MIC (ug/mL) 1.4 e
m -
27853 HO
Disk (mm) 22 -29 [4][5]
EUCAST QC Tables v.
14.0
E. coli ATCC® 25922 MIC (mg/L) 0.125-0.5 [3]
Disk (mm) 25-31 [3]
P. aeruginosa ATCC®
MIC (mg/L) 1-4 [3]
27853
Disk (mm) 20 - 26 [3]

Field Insight: If a QC result falls outside the acceptable range, patient results cannot be
reported. The entire test run must be investigated for errors in materials, procedure, or
incubation. Common causes include improperly prepared inocula, expired reagents, or
incorrect incubation temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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